Cas no 34958-55-9 (Pyridinium, 1-octyl-)

• Product Name: Pyridinium, 1-octyl-
• CAS No: 34958-55-9
• MF: C₁₃H₂₂N
• MW: 192.32048368454
• CID: 1467023
• PubChem ID: 75675
• Update Time: 2025-04-20

Pyridinium, 1-octyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-octyl-
• 1-octylpyridin-1-ium
• SCHEMBL92692
• SCHEMBL14666764
• 1-Octyl-pyridinium; iodide
• CHEMBL54418
• CHEMBL1179020
• DTXSID90275740
• 1-octylpyridinium
• 34958-55-9
• BDBM50143295
• 1-Octylpyridinium Iodide

• Inchi： 1S/C13H22N/c1-2-3-4-5-6-8-11-14-12-9-7-10-13-14/h7,9-10,12-13H,2-6,8,11H2,1H3/q+1
• InChI Key： XDEQOBPALZZTCA-UHFFFAOYSA-N
• SMILES： [N+]1(C=CC=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 192.17536
• Monoisotopic Mass: 192.175224706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88